N-1-piperidinyl-4-biphenylcarboxamide

• IUPAC Name: 4-phenyl-N-piperidin-1-ylbenzamide
• InChI: InChI=1S/C18H20N2O/c21-18(19-20-13-5-2-6-14-20)17-11-9-16(10-12-17)15-7-3-1-4-8-15/h1,3-4,7-12H,2,5-6,13-14H2,(H,19,21)
• InChI Key: FZKXJWAFGBGNBX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol

Description

N-1-piperidinyl-4-biphenylcarboxamide, also known as PAC, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. PAC belongs to the class of compounds known as amides and has a molecular formula of C20H21NO.

Mechanism of Action

The mechanism of action of N-1-piperidinyl-4-biphenylcarboxamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine and serotonin. N-1-piperidinyl-4-biphenylcarboxamide has also been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-1-piperidinyl-4-biphenylcarboxamide has been shown to exhibit several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). N-1-piperidinyl-4-biphenylcarboxamide has also been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of certain antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the advantages of using N-1-piperidinyl-4-biphenylcarboxamide in lab experiments is its low toxicity. N-1-piperidinyl-4-biphenylcarboxamide has been shown to have low cytotoxicity and to be well-tolerated by animals. Another advantage is its stability, which allows for long-term storage. However, one of the limitations of using N-1-piperidinyl-4-biphenylcarboxamide in lab experiments is its limited solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for research on N-1-piperidinyl-4-biphenylcarboxamide. One direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Another direction is to investigate its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, future research could focus on developing new synthesis methods for N-1-piperidinyl-4-biphenylcarboxamide that improve its solubility and bioavailability.

Synthesis Methods

The synthesis of N-1-piperidinyl-4-biphenylcarboxamide involves the reaction between 4-biphenylcarboxylic acid and N-1-piperidinylamine. This reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified using column chromatography to obtain pure N-1-piperidinyl-4-biphenylcarboxamide.

Scientific Research Applications

N-1-piperidinyl-4-biphenylcarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and neuroprotective properties. N-1-piperidinyl-4-biphenylcarboxamide has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and multiple sclerosis.